3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide

• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 3,5-diethoxy-N-(2-pyridin-4-yl-1,3-benzoxazol-5-yl)benzamide
• InChI: InChI=1S/C23H21N3O4/c1-3-28-18-11-16(12-19(14-18)29-4-2)22(27)25-17-5-6-21-20(13-17)26-23(30-21)15-7-9-24-10-8-15/h5-14H,3-4H2,1-2H3,(H,25,27)
• InChI Key: LPZDKEZTZRNJTF-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=NC=C4)OCC

Description

3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as DPA-714 and is a ligand for the translocator protein (TSPO). TSPO is a protein present in the outer mitochondrial membrane and is involved in various physiological processes, including cell survival, apoptosis, and inflammation. DPA-714 has been extensively studied for its potential applications in various fields, including neuroscience, oncology, and immunology.

Mechanism of Action

The mechanism of action of DPA-714 involves its binding to 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, leading to the activation of various signaling pathways. 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide is involved in the regulation of mitochondrial function, apoptosis, and inflammation. By binding to 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, DPA-714 can modulate these processes, leading to various physiological effects.
Biochemical and Physiological Effects
DPA-714 has been shown to have various biochemical and physiological effects. In neuroscience, it has been shown to modulate neuroinflammation and neurodegeneration, leading to improved cognitive function. In oncology, DPA-714 has been shown to induce apoptosis and inhibit the growth of cancer cells, leading to reduced tumor growth. In immunology, DPA-714 has been shown to modulate the immune response, leading to improved immune function.

Advantages and Limitations for Lab Experiments

One advantage of using DPA-714 in lab experiments is its high affinity for 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, allowing for the detection of 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide with high sensitivity and specificity. Another advantage is its ability to cross the blood-brain barrier, allowing for the detection of neuroinflammation and neurodegeneration in the brain. One limitation of using DPA-714 in lab experiments is its potential toxicity, which can affect the validity of the results.

Future Directions

There are several future directions for the use of DPA-714 in scientific research. In neuroscience, it can be used to study the role of neuroinflammation and neurodegeneration in various neurological disorders, such as Alzheimer's disease and Parkinson's disease. In oncology, it can be used to develop new anticancer agents that target 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide. In immunology, it can be used to develop new immunomodulatory agents that can modulate the immune response in various diseases, such as autoimmune diseases and cancer.
Conclusion
In conclusion, DPA-714 is a chemical compound that has gained significant attention in scientific research. It has been extensively studied for its potential applications in various fields, including neuroscience, oncology, and immunology. Its mechanism of action involves its binding to 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide, leading to the modulation of various physiological processes. DPA-714 has various advantages and limitations for lab experiments and has several future directions for its use in scientific research.

Synthesis Methods

The synthesis of DPA-714 involves the reaction of 3,5-diethoxybenzoic acid with 2-aminopyridine, followed by the condensation of the resulting product with 5-chloro-2-nitrobenzoyl chloride. The final step involves the reduction of the nitro group to an amino group, resulting in the formation of DPA-714.

Scientific Research Applications

DPA-714 has been extensively studied for its potential applications in various fields of scientific research. In neuroscience, it has been used as a radioligand for imaging 3,5-diethoxy-N-[2-(4-pyridinyl)-1,3-benzoxazol-5-yl]benzamide in the brain, allowing for the detection of neuroinflammation and neurodegeneration. In oncology, DPA-714 has been shown to inhibit the growth of cancer cells in vitro and in vivo, indicating its potential as an anticancer agent. In immunology, DPA-714 has been shown to modulate the immune response, suggesting its potential as an immunomodulatory agent.